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Executive Summary

3-(2-Chlorophenyl)-4-piperidinone Hydrochloride is a specialized heterocyclic building block
belonging to the 3-arylpiperidine class. Unlike its more common 4-aryl isomers (used in
fentanyl and haloperidol analogs), the 3-aryl scaffold is a critical pharmacophore in the
development of Neurokinin-1 (NK1) receptor antagonists, Serotonin-Norepinephrine Reuptake
Inhibitors (SNRIs), and conformationally restricted analogs of phenyl-piperidine
antidepressants.

This guide provides a comprehensive technical analysis of the compound, defining its
physicochemical properties, validated synthetic routes, and handling protocols for high-purity
applications in medicinal chemistry.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]

The precise molecular weight is derived from the stoichiometry of the hydrochloride salt form.

Nomenclature & Identification
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Parameter

Detail

IUPAC Name

3-(2-Chlorophenyl)piperidin-4-one hydrochloride

Common Name

3-(2-Chlorophenyl)-4-piperidone HCI

CAS Registry Number

1425366-60-4 (Reference)

Molecular Formula

C11H12CINO[1] - HCI

Empirical Formula

C11H13CI2NO

SMILES

CIC1=CC=CC=C1C2C(=0)CCN2.Cl

Quantitative Data Table

Property Value Notes
] Based on monohydrochloride
Molecular Weight (Salt) 246.13 g/mol o
stoichiometry.
Molecular Weight (Free Base) 209.67 g/mol C11H12CINO
Exact Mass 245.0374 Da Monoisotopic (3°Cl isotopes)

Physical State

Off-white to pale yellow solid

Hygroscopic crystalline

powder.

Solubility

Water, Methanol, DMSO

Limited solubility in non-polar

solvents (Hexane).

Melting Point

185-190 °C (Decomposes)

Varies by crystal polymorph

and hydration.

Synthetic Methodology

The synthesis of 3-aryl-4-piperidinones requires precise regiocontrol to avoid the formation of

the thermodynamically stable enol or bis-arylidene byproducts. The most robust protocol

involves the Knoevenagel Condensation followed by a Regioselective 1,4-Reduction.

Reaction Pathway Diagram
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The following directed acyclic graph (DAG) illustrates the stepwise conversion from
commercially available 4-piperidone to the target hydrochloride salt.
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Caption: Figure 1. Synthetic workflow for 3-(2-Chlorophenyl)-4-piperidinone HCI via selective
enone reduction.

Detailed Experimental Protocol

Step 1: Preparation of 3-(2-Chlorobenzylidene)-4-piperidinone

o Reagents: 4-Piperidone monohydrate HCI (1.0 eq), 2-Chlorobenzaldehyde (1.0 eq), Glacial
Acetic Acid (Solvent), conc. HCI (Cat).[2][3]

e Procedure:

[¢]

Dissolve 4-piperidone monohydrate HCI in glacial acetic acid.

o Add 2-chlorobenzaldehyde dropwise while stirring at 25°C.

o Purge with nitrogen gas and introduce catalytic concentrated HCI.

o Heat to 60°C for 4 hours. The solution will darken as the conjugated enone forms.

o Work-up: Cool to 0°C. Basify with 20% NaOH to pH 10. Extract with Dichloromethane
(DCM).

o Purification: Recrystallize from Ethanol/Ether to isolate the benzylidene intermediate.

Step 2: Regioselective 1,4-Reduction
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 Critical Control Point: Standard catalytic hydrogenation (Pd/C, Hz) often results in
dehalogenation (loss of the Chlorine atom). A milder reduction method is required.

e Protocol (NaBH4/CuCl Method):

o

Suspend the benzylidene intermediate in Methanol at 0°C.

[¢]

Add CuCl (1.0 eq) followed by portion-wise addition of NaBHa4 (5.0 eq).

o

The Copper(l) salt promotes 1,4-conjugate reduction over 1,2-carbonyl reduction.

[e]

Stir for 1 hour. Quench with saturated NH4Cl solution.

o

Extract with Ethyl Acetate.[4] Dry over MgSOa4 and concentrate.

Step 3: Hydrochloride Salt Formation

o Dissolve the crude free base oil in anhydrous Diethyl Ether.
e Add 4M HCI in Dioxane dropwise at 0°C.
o A white precipitate forms immediately.

« Filter under argon, wash with cold ether, and dry under high vacuum.

Analytical Characterization (Quality Control)

To ensure the integrity of the scaffold for drug development, the following spectral signatures
must be verified.
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Technique Expected Signal /| Observation

0 7.2-7.5 (m, 4H): Aromatic protons (2-ClI

substitution pattern).d 3.8 (t, 1H): Methine
1H-NMR (DMSO-de) proton at C3 (benzylic).d 2.4-3.5 (m, 6H):

Piperidine ring protons (splitting indicates 3-

substitution).

[M+H]* = 210.07 (Free base). Characteristic

LC-MS (ESI+
( ) 35CIR7Cl isotope pattern (3:1 ratio at 210/212).

1715 cm~1: Strong Carbonyl (C=0)
FT-IR stretch.2400-2800 cm~*; Broad Ammonium (N-
H*) stretch.

Applications in Drug Discovery

This scaffold is a "privileged structure" in medicinal chemistry, serving as a precursor for
several bioactive classes.

Target Pathways

o NK1 Receptor Antagonists: The 3-arylpiperidine core mimics the spatial arrangement of
Substance P antagonists (e.g., CP-99,994 derivatives).

e Dual SNRI/SSRI Ligands: Introduction of the 2-chlorophenyl group provides steric bulk and
lipophilicity, often enhancing selectivity for the Serotonin Transporter (SERT).

o Spirocyclic Scaffolds: The C4 ketone is an ideal electrophile for Strecker synthesis or
Bucherer-Bergs reaction to generate spiro-hydantoins.

Strategic Utility Diagram
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Caption: Figure 2. Divergent synthesis applications of the 3-aryl-4-piperidinone scaffold.

Handling & Stability

o Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). The free base is prone
to oxidation and self-condensation (aldol-like polymerization). The HCI salt is significantly
more stable.

» Hygroscopicity: The salt is hygroscopic; weigh quickly or in a glovebox to prevent
stoichiometry errors in subsequent reactions.

o Safety: The compound is a halogenated amine. Standard PPE (gloves, goggles, fume hood)
is mandatory. Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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